Cas no 32830-01-6 (4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one)

4-Amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one is a modified nucleoside derivative with potential applications in nucleic acid chemistry and medicinal research. Its unique anhydropentofuranosyl backbone distinguishes it from conventional nucleosides, offering enhanced stability and altered conformational properties. The presence of the 4-amino group on the pyrimidin-2(1H)-one ring provides a reactive site for further functionalization, making it a versatile intermediate for synthesizing nucleoside analogs. This compound may be of interest in the development of antiviral or anticancer agents due to its structural similarity to biologically active nucleosides. Its synthetic utility lies in its ability to serve as a scaffold for designing novel therapeutic candidates or probes for studying nucleic acid interactions.

4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one structure

32830-01-6 structure

Product Name:4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one

CAS No:32830-01-6

MF:C₉H₁₁N₃O₄

MW:225.201341867447

CID:917322

PubChem ID:13245507

Update Time:2025-11-01

4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one
- 4-amino-1-(7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl)pyrimidin-2-one
- 2',5'-Anhydroarabinosylcytosine
- AC1L8WJW
- NSC340843
- 32830-01-6
- 4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]pyrimidin-2-one
- EN300-6744223
- 4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one
- Inchi： 1S/C9H11N3O4/c10-5-1-2-12(9(14)11-5)8-7-6(13)4(16-8)3-15-7/h1-2,4,6-8,13H,3H2,(H2,10,11,14)/t4-,6-,7+,8-/m1/s1
- InChI Key： KFZNTIYBDGWGGU-CCXZUQQUSA-N
- SMILES： O1[C@H]([C@@H]2[C@@H]([C@H]1CO2)O)N1C(N=C(C=C1)N)=O

Computed Properties

Exact Mass: 225.07503
Monoisotopic Mass: 225.07495584g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 97.4Å²

Experimental Properties

PSA: 97.38
LogP: -0.93620

4-amino-1-(2,5-anhydropentofuranosyl)pyrimidin-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6744223-0.05g	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	0.05g	$1000.0	2023-05-30
Enamine	EN300-6744223-0.1g	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	0.1g	$1488.0	2023-05-30
Enamine	EN300-6744223-0.25g	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	0.25g	$2123.0	2023-05-30
Enamine	EN300-6744223-0.5g	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	0.5g	$3345.0	2023-05-30
Enamine	EN300-6744223-1.0g	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	1g	$4288.0	2023-05-30
Aaron	AR0249K4-50mg	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	50mg	$1400.00	2025-03-11
Aaron	AR0249K4-100mg	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	100mg	$2071.00	2025-03-11
Aaron	AR0249K4-250mg	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	250mg	$2945.00	2025-02-15
Aaron	AR0249K4-500mg	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	500mg	$4625.00	2025-02-15
Aaron	AR0249K4-1g	4-amino-1-[(1R,3R,4S,7R)-7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1,2-dihydropyrimidin-2-one	32830-01-6	95%	1g	$5921.00	2025-02-15